Cas no 27356-30-5 (Benzeneacetonitrile, 2-(methylthio)-)

Benzeneacetonitrile, 2-(methylthio)-, is a specialized organic compound featuring a benzene ring substituted with a methylthio group (–SCH₃) and an acetonitrile moiety (–CH₂CN). This structure imparts reactivity useful in synthetic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The methylthio group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the nitrile functionality offers versatility for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical intermediate. Applications include use in heterocyclic synthesis and as a precursor for sulfur-containing compounds. Proper handling is advised due to potential toxicity and irritant properties.

Benzeneacetonitrile, 2-(methylthio)- structure

27356-30-5 structure

Product Name:Benzeneacetonitrile, 2-(methylthio)-

CAS No:27356-30-5

MF:C₉H₉NS

MW:163.239460706711

MDL:MFCD11898920

CID:1431821

PubChem ID:13020063

Update Time:2025-10-22

Benzeneacetonitrile, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile, 2-(methylthio)-
- 2-(2-(methylthio)phenyl)acetonitrile
- Benzeneacetonitrile,2-(methylthio)-
- CJJOYLKIRJBKNO-UHFFFAOYSA-N
- 27356-30-5
- [2-(methylsulfanyl)phenyl]acetonitrile
- 2-methylthiophenylacetonitrile
- (2-methylsulfanylphenyl)acetonitrile
- AKOS005216378
- SCHEMBL1146206
- 2-(2-methylsulfanylphenyl)acetonitrile
- MDL： MFCD11898920
- Inchi： 1S/C9H9NS/c1-11-9-5-3-2-4-8(9)6-7-10/h2-5H,6H2,1H3
- InChI Key： CJJOYLKIRJBKNO-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1CC#N

Computed Properties

Exact Mass: 163.04567
Monoisotopic Mass: 163.04557046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 49.1Å²

Experimental Properties

PSA: 23.79

Benzeneacetonitrile, 2-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M65610-1g	2-(2-(methylthio)phenyl)acetonitrile	27356-30-5		1g	¥2170.0	2021-09-08
eNovation Chemicals LLC	Y0995695-1g	2-(2-(methylthio)phenyl)acetonitrile	27356-30-5	95%	1g	$880	2024-08-02
eNovation Chemicals LLC	Y0995695-1g	2-(2-(methylthio)phenyl)acetonitrile	27356-30-5	95%	1g	$880	2025-02-21
eNovation Chemicals LLC	Y0995695-1g	2-(2-(methylthio)phenyl)acetonitrile	27356-30-5	95%	1g	$880	2025-02-28